1. Home
  2. Product
  3. N-glycolylneuraminic acid
N-glycolylneuraminic acid N-glycolylneuraminic acid N-glycoloylneuraminic acid is a N-acylneuraminic acid. It is a conjugate acid of a N-glycoloylneuraminate.
N-Glycolyl-Neuraminic acid is a natural product found in Homo sapiens with data available.
Brand Name: Vulcanchem
CAS No.: 1113-83-3
VCID: VC20770676
InChI: InChI=1S/C11H19NO10/c13-2-5(16)8(18)9-7(12-6(17)3-14)4(15)1-11(21,22-9)10(19)20/h4-5,7-9,13-16,18,21H,1-3H2,(H,12,17)(H,19,20)/t4-,5+,7+,8+,9+,11?/m0/s1
SMILES: C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)NC(=O)CO)O
Molecular Formula: C11H19NO10
Molecular Weight: 325.27 g/mol

N-glycolylneuraminic acid

CAS No.: 1113-83-3

Cat. No.: VC20770676

Molecular Formula: C11H19NO10

Molecular Weight: 325.27 g/mol

* For research use only. Not for human or veterinary use.

N-glycolylneuraminic acid - 1113-83-3

Specification

Description N-glycoloylneuraminic acid is a N-acylneuraminic acid. It is a conjugate acid of a N-glycoloylneuraminate.
N-Glycolyl-Neuraminic acid is a natural product found in Homo sapiens with data available.
CAS No. 1113-83-3
Molecular Formula C11H19NO10
Molecular Weight 325.27 g/mol
IUPAC Name (4S,5R,6R)-2,4-dihydroxy-5-[(2-hydroxyacetyl)amino]-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
Standard InChI InChI=1S/C11H19NO10/c13-2-5(16)8(18)9-7(12-6(17)3-14)4(15)1-11(21,22-9)10(19)20/h4-5,7-9,13-16,18,21H,1-3H2,(H,12,17)(H,19,20)/t4-,5+,7+,8+,9+,11?/m0/s1
Standard InChI Key FDJKUWYYUZCUJX-PGIATKPXSA-N
Isomeric SMILES C1[C@@H]([C@H]([C@@H](OC1(C(=O)O)O)[C@@H]([C@@H](CO)O)O)NC(=O)CO)O
SMILES C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)NC(=O)CO)O
Canonical SMILES C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)NC(=O)CO)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19